Cas no 1131588-12-9 (3-Iodo-4-propoxybenzoic acid)

• Product Name: 3-Iodo-4-propoxybenzoic acid
• CAS No: 1131588-12-9
• MF: C₁₀H₁₁IO₃
• MW: 306.097015619278
• CID: 1015695
• PubChem ID: 44828897
• Update Time: 2025-04-20

3-Iodo-4-propoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-propoxybenzoic acid
• 3-iodanyl-4-propoxy-benzoic acid
• AK133701
• CTK8E2079
• FT-0652041
• KB-145134
• SBB067996
• SureCN566129
• KQOAAPWZYXXRLW-UHFFFAOYSA-N
• 1131588-12-9
• 3-iodo-4-propoxy-benzoic acid
• DB-060340
• AKOS015843184
• A802823
• SCHEMBL566129
• 3-iodo-4-propoxybenzoicacid
• DTXSID00660986

• Inchi： 1S/C10H11IO3/c1-2-5-14-9-4-3-7(10(12)13)6-8(9)11/h3-4,6H,2,5H2,1H3,(H,12,13)
• InChI Key： KQOAAPWZYXXRLW-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1OCCC

Computed Properties

• Exact Mass: 305.97529g/mol
• Monoisotopic Mass: 305.97529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives